2-(2-ethylphenoxy)-N-(4-iodo-2-methylphenyl)acetamide

• Molecular Formula: C17H18INO2
• Molecular Weight: 395.23 g/mol
• IUPAC Name: 2-(2-ethylphenoxy)-N-(4-iodo-2-methylphenyl)acetamide
• InChI: InChI=1S/C17H18INO2/c1-3-13-6-4-5-7-16(13)21-11-17(20)19-15-9-8-14(18)10-12(15)2/h4-10H,3,11H2,1-2H3,(H,19,20)
• InChI Key: IIMMGJYRQXDWHM-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2)I)C

Description

2-(2-ethylphenoxy)-N-(4-iodo-2-methylphenyl)acetamide, commonly known as EIPLA, is a chemical compound that has been synthesized for scientific research purposes. This compound belongs to the class of amides and has been studied for its potential use in various fields of research.

Mechanism of Action

The exact mechanism of action of EIPLA is not yet fully understood. However, it has been suggested that this compound may work by inhibiting certain enzymes or receptors in the body that are involved in the development of various diseases.
Biochemical and Physiological Effects:
EIPLA has been shown to have a range of biochemical and physiological effects. This compound has been found to have anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

EIPLA has several advantages for use in lab experiments. It is a stable and easily synthesizable compound that can be used in a variety of assays and experiments. However, the limitations of this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on EIPLA. One potential area of study is the development of new therapeutic agents based on this compound. Another area of research is the investigation of the potential use of EIPLA in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of EIPLA and its potential side effects.

Synthesis Methods

The synthesis of EIPLA involves the reaction of 2-(2-ethylphenoxy) acetic acid with 4-iodo-2-methylaniline in the presence of a dehydrating agent such as thionyl chloride. This reaction yields EIPLA as a white crystalline solid with a melting point of around 160-162°C.

Scientific Research Applications

EIPLA has been studied for its potential use in various fields of research such as medicinal chemistry, drug discovery, and neuropharmacology. This compound has been shown to have potential as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.